Cas no 1207033-19-9 (2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207033-19-9
• MF: C₂₂H₁₅N₅O₂
• MW: 381.386803865433
• CID: 5390330
• Update Time: 2025-05-18

2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• 1(2H)-Phthalazinone, 2-(3-methylphenyl)-4-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H15N5O2/c1-14-7-6-8-15(13-14)27-22(28)17-10-3-2-9-16(17)19(25-27)21-24-20(26-29-21)18-11-4-5-12-23-18/h2-13H,1H3
• InChI Key： XFQLWNIJSXLKQA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=NC=CC=C3)N=2)=NN1C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 654.3±57.0 °C(Predicted)
• pka: -1.71±0.40(Predicted)

Additional information on 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1207033-19-9)

The compound 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1207033-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a phthalazinone core linked to a 1,2,4-oxadiazole moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's role as a potent inhibitor of poly(ADP-ribose) polymerase (PARP), a family of enzymes involved in DNA repair and cellular stress responses. PARP inhibitors have emerged as promising therapeutic agents for cancer treatment, particularly in tumors with deficiencies in homologous recombination repair pathways. Studies have demonstrated that 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one exhibits high selectivity and efficacy in inhibiting PARP-1 and PARP-2, with IC50 values in the low nanomolar range.

In vitro and in vivo studies have further explored the compound's pharmacokinetic properties and therapeutic potential. Preclinical models have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting good oral bioavailability and tissue penetration. Additionally, the compound has demonstrated significant antitumor activity in xenograft models of BRCA-mutated cancers, with marked reductions in tumor growth and improved survival rates compared to control groups.

The structural features of 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one contribute to its potent PARP inhibitory activity. The phthalazinone core facilitates interactions with the NAD+ binding site of PARP enzymes, while the 1,2,4-oxadiazole moiety enhances binding affinity and selectivity. Recent crystallographic studies have provided detailed insights into the compound's binding mode, revealing key hydrogen bond interactions and hydrophobic contacts with PARP-1.

Ongoing research is exploring the compound's potential in combination therapies, particularly with DNA-damaging agents such as platinum-based chemotherapeutics and radiation. Synergistic effects have been observed in preclinical studies, highlighting the compound's ability to enhance the efficacy of conventional cancer treatments. Furthermore, investigations into its role in non-oncological applications, such as neurodegenerative diseases and inflammatory conditions, are underway, given PARP's involvement in various pathological processes.

In conclusion, 2-(3-methylphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one represents a promising candidate for further development in the pharmaceutical industry. Its potent PARP inhibitory activity, favorable pharmacokinetic properties, and demonstrated efficacy in preclinical models underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully elucidate its clinical potential and optimize its therapeutic applications.